Cas no 75207-09-9 (Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI))

• Product Name: Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI)
• CAS No: 75207-09-9
• MF: C₃₀H₄₅N₃O₉S
• MW: 623.758007764816
• CID: 571166
• PubChem ID: 6438728
• Update Time: 2025-04-19

Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI)
• (5S,7E,9E,11Z,14Z,17Z)-6-[(2R)-2-amino-3-[[(4S)-4-amino-4-carboxybutanoyl]-(carboxymethyl)amino]-3-oxopropyl]sulfanyl-5-hydroxyicosa-7,9,11,14,17-pentaenoic acid
• Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9
• leukotriene C-5
• 5-Hydroxy-6-S-glutathionyl-7,9,11,14,17-eicosapentaenoic acid
• Glycine, N-(S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6,9,12-pentadecapentaenyl)-N-L-gamma-glutamyl-L-cysteinyl)-, (R-(R*,S*-(E,E,Z,Z,Z)))-
• Leukotriene C5
• S-{(2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]pentadeca-2,4,6,9,12-pentaen-1-yl}-L-cysteinyl-N-L-gamma-glutamylglycine
• 75207-09-9

• Inchi： 1S/C30H45N3O9S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-25(24(34)15-14-17-27(36)37)43-21-23(32)29(40)33(20-28(38)39)26(35)19-18-22(31)30(41)42/h3-4,6-7,9-13,16,22-25,34H,2,5,8,14-15,17-21,31-32H2,1H3,(H,36,37)(H,38,39)(H,41,42)/b4-3-,7-6-,10-9-,12-11+,16-13+/t22-,23-,24-,25?/m0/s1
• InChI Key： DYFVTVOONQKMNM-XWCRBLDASA-N
• SMILES： S(C[C@@H](C(N(CC(=O)O)C(CC[C@@H](C(=O)O)N)=O)=O)N)C(/C=C/C=C/C=C\C/C=C\C/C=C\CC)[C@H](CCCC(=O)O)O

Computed Properties

• Exact Mass: 623.28765120g/mol
• Monoisotopic Mass: 623.28765120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 43
• Rotatable Bond Count: 23
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.6
• Topological Polar Surface Area: 247Ų